N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: N-[(5E)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H14N2O3S/c1-3-19-11-6-4-10(5-7-11)8-12-13(18)16-14(20-12)15-9(2)17/h4-8H,3H2,1-2H3,(H,15,16,17,18)/b12-8+
• InChI Key: MZGNZSRHRMIBPZ-XYOKQWHBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N=C(S2)NC(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)NC(=O)C
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide, also known as ETTA, is a thiazolidinone derivative that has gained attention for its potential applications in medicinal chemistry. The compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide’s mechanism of action involves the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. This compound has also been shown to activate the Nrf2-Keap1 pathway, which regulates the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). In addition, this compound has been shown to reduce oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is its potential as a multifunctional agent, with anti-inflammatory, antioxidant, antimicrobial, and antifungal properties. However, limitations include the need for further studies to determine its toxicity and pharmacokinetics. In addition, the compound’s solubility in water is limited, which may affect its bioavailability.

Future Directions

For N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide research include further studies on its potential therapeutic applications, such as in the treatment of arthritis and cancer. In addition, studies on its toxicity and pharmacokinetics are needed to determine its safety and efficacy in vivo. Further optimization of the synthesis method may also be necessary to improve yield and purity of this compound.

Synthesis Methods

N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide can be synthesized using a variety of methods, including the reaction of 4-ethoxybenzaldehyde with thiosemicarbazide followed by cyclization with chloroacetic acid. Another method involves the reaction of 4-ethoxybenzaldehyde with thiosemicarbazide in the presence of acetic anhydride and sodium acetate. These methods have been optimized for high yield and purity of this compound.

Scientific Research Applications

N-[5-(4-ethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been studied for its potential therapeutic applications, specifically as an anti-inflammatory and antioxidant agent. It has also shown potential as an antimicrobial and antifungal agent. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reactive oxygen species, which can contribute to various diseases such as arthritis and cancer.